Cas no 629605-86-3 (N-(1Z)-(4-fluorophenyl)(piperidin-1-yl)methylidene-4-methylbenzene-1-sulfonamide)

• Product Name: N-(1Z)-(4-fluorophenyl)(piperidin-1-yl)methylidene-4-methylbenzene-1-sulfonamide
• CAS No: 629605-86-3
• MF: C₁₉H₂₁FN₂O₂S
• MW: 360.445647001266
• CID: 6001305
• PubChem ID: 5640258
• Update Time: 2025-07-15

N-(1Z)-(4-fluorophenyl)(piperidin-1-yl)methylidene-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1Z)-(4-fluorophenyl)(piperidin-1-yl)methylidene-4-methylbenzene-1-sulfonamide
• (Z)-N-((4-fluorophenyl)(piperidin-1-yl)methylene)-4-methylbenzenesulfonamide
• Piperidine, 1-[(4-fluorophenyl)[[(4-methylphenyl)sulfonyl]imino]methyl]- (9CI)
• AKOS002239701
• N-[(1Z)-(4-fluorophenyl)(piperidin-1-yl)methylidene]-4-methylbenzene-1-sulfonamide
• SR-01000269274-1
• N-[(4-fluorophenyl)(1-piperidinyl)methylene]-4-methylbenzenesulfonamide
• MLS000579854
• F1410-0025
• 629605-86-3
• CHEMBL3211550
• SMR000199093
• SR-01000269274
• (NZ)-N-[(4-fluorophenyl)-piperidin-1-ylmethylidene]-4-methylbenzenesulfonamide

• Inchi： 1S/C19H21FN2O2S/c1-15-5-11-18(12-6-15)25(23,24)21-19(22-13-3-2-4-14-22)16-7-9-17(20)10-8-16/h5-12H,2-4,13-14H2,1H3
• InChI Key： UAHAGJBAMIJEIH-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=C(F)C=C2)=NS(C2=CC=C(C)C=C2)(=O)=O)CCCCC1

Computed Properties

• Exact Mass: 360.13077725g/mol
• Monoisotopic Mass: 360.13077725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58.1Ų

Additional information on N-(1Z)-(4-fluorophenyl)(piperidin-1-yl)methylidene-4-methylbenzene-1-sulfonamide

Professional Introduction to N-(1Z)-(4-fluorophenyl)(piperidin-1-yl)methylidene-4-methylbenzene-1-sulfonamide (CAS No. 629605-86-3)

N-(1Z)-(4-fluorophenyl)(piperidin-1-yl)methylidene-4-methylbenzene-1-sulfonamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 629605-86-3, belongs to a class of molecules that have garnered considerable attention due to their unique chemical properties and biological activities. The presence of multiple functional groups, including a fluorophenyl moiety and a piperidin-1-yl substituent, contributes to its complex reactivity and interaction with biological targets.

The chemical formula of this compound can be represented as C₂₂H₂₀FNO₃S, which highlights its composition and the types of atoms it contains. The sulfonamide group (-SO₂NH₂) is particularly noteworthy, as it is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and interact with proteins. In recent years, sulfonamide derivatives have been extensively studied for their potential applications in treating various diseases, including infectious diseases, cancer, and inflammatory conditions.

The piperidin-1-yl group in the molecule adds another layer of complexity, as piperidine derivatives are known for their role in central nervous system (CNS) drugs. Piperidine-based compounds often exhibit favorable pharmacokinetic properties, such as good solubility and bioavailability, making them attractive candidates for drug development. The combination of these features in N-(1Z)-(4-fluorophenyl)(piperidin-1-yl)methylidene-4-methylbenzene-1-sulfonamide suggests that it may possess unique therapeutic potential.

Recent research has focused on the development of novel sulfonamide-based compounds that can modulate specific biological pathways. For instance, studies have shown that certain sulfonamides can inhibit enzymes involved in bacterial metabolism or interfere with viral replication mechanisms. The fluorine atom in the fluorophenyl group can also enhance the metabolic stability and binding affinity of a molecule, which is a critical factor in drug design. This makes N-(1Z)-(4-fluorophenyl)(piperidin-1-yl)methylidene-4-methylbenzene-1-sulfonamide a promising candidate for further investigation.

In vitro studies have begun to explore the biological activity of this compound. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For example, researchers have observed interactions between this molecule and targets involved in pain signaling or neurotransmitter release. These findings are particularly intriguing given the growing interest in developing drugs that can modulate these pathways without causing significant side effects.

The synthesis of N-(1Z)-(4-fluorophenyl)(piperidin-1-yl)methylidene-4-methylbenzene-1-sulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the sulfonamide group typically requires the reaction of a halogenated aromatic compound with an amine derivative in the presence of a suitable sulfonating agent. The subsequent functionalization of the piperidine ring and the attachment of the fluorophenyl moiety add further layers of complexity to the synthetic route.

The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography is essential for characterizing the structure of this compound accurately. These methods provide detailed information about the molecular geometry, electronic distribution, and conformational preferences of the molecule. Such data are crucial for understanding its biological behavior and for guiding further modifications aimed at improving its pharmacological properties.

The potential applications of N-(1Z)-(4-fluorophenyl)(piperidin-1-yl)methylidene-4-methylbenzene-1-sulfonamide extend beyond traditional pharmaceuticals. Researchers are also exploring its use in agrochemicals and materials science, where sulfonamide derivatives have shown promise as herbicides or catalysts. The versatility of this class of compounds makes them valuable tools for addressing a wide range of challenges across different industries.

Ongoing studies aim to further elucidate the mechanism of action of this compound and to identify new therapeutic applications. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, scientists can accelerate the discovery process and identify promising candidates for clinical development. The collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for patients worldwide.

In conclusion, N-(1Z)-(4-fluorophenyl)(piperidin-1-yl)methylidene-4-methylbenzene-1-sulfonamide (CAS No. 629605-86-3) is a structurally complex and biologically active compound with significant potential in drug discovery and development. Its unique combination of functional groups makes it an attractive candidate for further investigation, particularly in areas such as infectious disease treatment, cancer therapy, and central nervous system disorders. As research continues to uncover new applications for this molecule, it is likely to play an important role in shaping the future of pharmaceutical innovation.